Cas no 946247-88-7 (1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 946247-88-7
• MF: C₁₉H₁₁ClF₄N₂O₂
• MW: 410.749457597733
• CID: 5505050
• Update Time: 2025-10-31

1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-6-fluorophenyl)methyl]-2-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
• 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H11ClF4N2O2/c20-12-4-1-5-13(21)11(12)9-26-8-2-3-10(19(26)28)18(27)25-15-7-6-14(22)16(23)17(15)24/h1-8H,9H2,(H,25,27)
• InChI Key： GUMMHGVRRFSEDE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C(F)C=CC=C2Cl)C=CC=C1C(NC1=CC=C(F)C(F)=C1F)=O

Additional information on 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-88-7) and Its Emerging Applications in Chemical Biology

The compound 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-88-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and therapeutic applications. The structural features of this compound, particularly its dual fluorinated phenyl rings and chloro-substituted aromatic moiety, contribute to its unique chemical properties and reactivity, making it a compelling candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The presence of fluorine atoms in the 2,3,4-trifluorophenyl group enhances the metabolic stability and binding affinity of the molecule, which are critical factors in the development of novel therapeutic agents. Moreover, the 2-chloro-6-fluorophenyl substituent introduces additional electronic and steric effects that can modulate the compound's interaction with biological targets. These structural elements collectively contribute to the compound's potential as a scaffold for developing innovative treatments for various diseases.

In the context of contemporary research, this compound has garnered attention due to its potential role in modulating enzyme activity and cellular signaling pathways. Pyridine-based molecules are well-documented for their ability to interact with a wide range of biological targets, including kinases, proteases, and ion channels. The specific arrangement of substituents in 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide suggests that it may exhibit inhibitory effects on certain enzymes or receptors implicated in inflammatory responses and cancer progression. Preliminary studies have indicated that such pyridine derivatives can serve as potent inhibitors of key therapeutic targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of fluorinated phenyl rings necessitates specialized synthetic methodologies to achieve regioselectivity and functional group compatibility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyridine ring system efficiently. Additionally, protecting group strategies are often utilized to safeguard reactive sites during synthetic transformations.

One of the most intriguing aspects of this compound is its potential application in the development of next-generation anticancer agents. Cancer research has increasingly focused on identifying small molecules that can selectively target malignant cells while minimizing toxicity to healthy tissues. The structural motifs present in 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide align well with known pharmacophores that exhibit anticancer activity. For instance, dihydropyridine derivatives are known for their ability to inhibit calcium channels and modulate cellular proliferation.

Furthermore, the fluorinated aromatic rings may enhance the compound's ability to cross the blood-brain barrier (BBB), a critical factor for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Fluoro-substituted compounds have been extensively studied for their improved pharmacokinetic properties due to their increased lipophilicity and stability against metabolic degradation. This feature makes 1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide a promising candidate for developing treatments targeting central nervous system (CNS) disorders.

The compound's potential extends beyond oncology and neurology; it may also find applications in addressing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Inflammatory processes often involve dysregulation of signaling pathways mediated by kinases and other enzymes. The inhibitory effects of pyridine derivatives on these targets suggest that this molecule could modulate inflammatory responses effectively. Preclinical studies are ongoing to evaluate its efficacy in animal models of inflammation.

In conclusion,1-(2-chloro-6-fluorophenyl)methyl-2-oxo-N-(2,3,4-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-88-7) represents a structurally complex yet promising molecule with broad therapeutic implications. Its unique combination of fluorinated aromatic groups and heterocyclic moieties positions it as a valuable scaffold for developing novel therapeutics across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play a significant role in advancing chemical biology and pharmaceutical innovation.